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Abstract
Macranthoside A, a triterpenoid saponin isolated from Lonicera macranthoides, presents a

complex and intriguing molecular architecture. This technical guide provides a detailed

overview of the chemical structure and stereochemistry of Macranthoside A, based on

available spectroscopic and chemical data. The molecule consists of a pentacyclic triterpenoid

aglycone, specifically a dihydroxylated derivative of oleanolic acid, linked to a trisaccharide

chain. This document outlines the precise connectivity and stereochemical configuration of the

constituent monosaccharides and the aglycone, offering a foundational resource for

researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure
The chemical structure of Macranthoside A has been elucidated as 3-O-β-D-glucopyranosyl-

(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranosyl-3β,23-dihydroxy-olean-12-en-28-oic

acid[1]. This structure can be deconstructed into two primary components: the aglycone and

the trisaccharide moiety attached at the C-3 position of the aglycone.

Aglycone: A Dihydroxylated Oleanane Triterpenoid
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The aglycone of Macranthoside A is a derivative of the well-known pentacyclic triterpene,

oleanolic acid. Specifically, it is identified as 3β,23-dihydroxy-olean-12-en-28-oic acid. The core

structure is the oleanane skeleton, characterized by five fused six-membered rings. Key

structural features of the aglycone include:

A hydroxyl group at the C-3 position with β-stereochemistry.

A second hydroxyl group at the C-23 position.

A carbon-carbon double bond between C-12 and C-13.

A carboxylic acid group at the C-28 position.

The stereochemistry of the numerous chiral centers within the oleanane framework is

consistent with that of naturally occurring oleanolic acid derivatives.

Trisaccharide Moiety
A linear trisaccharide chain is attached to the aglycone via an O-glycosidic bond at the C-3

hydroxyl group. The sugar chain consists of three monosaccharide units: L-arabinose, L-

rhamnose, and D-glucose. The specific sequence and glycosidic linkages are as follows:

The inner sugar is α-L-arabinopyranose, linked to the C-3 hydroxyl of the aglycone.

The middle sugar is α-L-rhamnopyranose, which is linked to the C-2 position of the

arabinose unit (1→2 linkage).

The terminal sugar is β-D-glucopyranose, linked to the C-3 position of the rhamnose unit

(1→3 linkage).

The complete chemical structure of Macranthoside A is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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